Cas no 3371-27-5 ((-)-Gallocatechin)

(-)-Gallocatechin structure
(-)-Gallocatechin structure
Product Name:(-)-Gallocatechin
CAS No:3371-27-5
MF:C15H14O7
MW:306.26746
MDL:MFCD01632616
CID:95017
PubChem ID:24895266
Update Time:2024-10-29

(-)-Gallocatechin Chemical and Physical Properties

Names and Identifiers

    • (2S,3R)-2-(3,4,5-Trihydroxyphenyl)chroman-3,5,7-triol
    • [2S,3R]-2-[3,4,5-TRIHYDROXYPHENYL]-3,4-DIHYDRO-1[2H]-BENZOPYRAN-3,5,7-TRIOL
    • (-)-GALLOCATECHIN
    • GALLOCATECHIN
    • (-)-GC
    • GALLOCATECHIN, (-)-(SH)
    • ()-Gallocatechin,(2S,3R)-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • (2S,3R)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • (2S-trans)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • (-)-Gallocatechin​
    • (−)-Gallocatechin
    • (2S,3R)-2-(3,4,5-Trihydroxyphenyl)-chroman-3,5,7-triol
    • Gallocatechin(GC)
    • (2S,3R)-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • (2S)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • l-Gallocatechin
    • BDBM50373220
    • (2S,3R)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
    • Q-100410
    • CHEMBL264167
    • (2R,3S)-2-(3,4,5-trihydroxy-phenyl)chroman-3,5,7-triol
    • (-)-Gallocatechol
    • CS-0009058
    • (-)-Gallocatechin/GC
    • AKOS015902103
    • NCGC00390246-01
    • (?)-GC
    • 4-Gallocatechol
    • HY-N0521
    • (-)-Gallocatechin, >=98% (HPLC)
    • Q27139455
    • (-)-Gallocatechin, analytical standard
    • 3371-27-5
    • MFCD01632616
    • CHEBI:71225
    • Gallocatechin (GC)
    • ent-gallocatechin
    • C15H14O7
    • AC-34046
    • (2S,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • (2S,3R)-(-)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • AS-69567
    • DTXSID10432358
    • (2S,3R)-gallocatechin
    • SCHEMBL1742127
    • (2S,3R)-flavan-3,5,7,3',4',5'-hexol
    • (2S,3R)-flavan-3,3',4',5,5',7-hexol
    • 1ST15252
    • J-500978
    • EGC
    • ConMedNP.1813
    • Epigallocatechin
    • 2,3-cis-epigallocatechin
    • (+)-Epigallocatechin
    • (2R,3S)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • (2R*,3S*)- 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • (2R,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • (-)-3,3',4',5,5',7-Flavanhexol
    • l-Epigallocatechin
    • (+)-Gallocatechol
    • Gallocatechol
    • (-)-Epigallocatechin
    • (+)-Gallocatechin
    • rel-(2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • Epigallocatechol
    • GC
    • GC; (-)-gallocatechin
    • DTXCID80383186
    • DA-48555
    • (-)-Gallocatechin
    • MDL: MFCD01632616
    • Inchi: InChI=1S/C15H14O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-4,12,15-21H,5H2/t12-,15+/m1/s1
    • InChI Key: XMOCLSLCDHWDHP-DOMZBBRYSA-N
    • SMILES: O[C@@H]1CC2=C(O)C=C(O)C=C2O[C@H]1C1=CC(O)=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 306.07400
  • Monoisotopic Mass: 306.07395278 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 99
  • XLogP3: nothing
  • Molecular Weight: 306.27
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.7±0.1 g/cm3
  • Melting Point: 200℃
  • Boiling Point: 685.6°C at 760 mmHg
  • Flash Point: 368.5±31.5 °C
  • Refractive Index: 1.776
  • Solubility: H2O: 5 mg/mL with brief sonication
  • PSA: 130.61000
  • LogP: 1.25170
  • Sensitiveness: Sensitive to light and humidity
  • Solubility: Slightly soluble

(-)-Gallocatechin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38

(-)-Gallocatechin Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(-)-Gallocatechin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:3371-27-5)Gallocatechin
Order Number:LE10318
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:3371-27-5)(-)-GALLOCATECHIN
Order Number:sfd5765
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
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(CAS:3371-27-5)(-)-Gallocatechin
Order Number:A875210
Stock Status:in Stock
Quantity:50mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:45
Price ($):164.0/261.0
Email:sales@amadischem.com

(-)-Gallocatechin Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3371-27-5)Gallocatechin
LE10318
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:3371-27-5)(-)-GALLOCATECHIN
sfd5765
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email